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Compound of Interest

Compound Name: 2-Bromofuran-3-carboxylic acid

Cat. No.: B178119

For researchers, scientists, and drug development professionals, the proper management and
disposal of chemical waste is a critical component of laboratory safety and environmental
responsibility. This guide provides a comprehensive, step-by-step procedure for the safe
disposal of 2-Bromofuran-3-carboxylic acid (CAS No. 197846-05-2), ensuring compliance
with general hazardous waste regulations and promoting a secure laboratory environment.

Immediate Safety and Hazard Profile

2-Bromofuran-3-carboxylic acid is a combustible solid that poses several health risks.[1][2] It
is crucial to handle this compound with appropriate personal protective equipment (PPE),
including gloves, safety glasses, and a lab coat. Work should be conducted in a well-ventilated
area or under a fume hood.

Hazard Classifications:

o Causes skin irritation (H315)[1][2][3]

o Causes serious eye irritation (H319)[1][2][3]

e May cause respiratory irritation (H335)[1][2][3]

In case of exposure, follow these first aid measures:

o Skin Contact: Immediately wash the affected area with plenty of soap and water. If skin
irritation occurs, seek medical attention.[4]
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o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[4][5] If eye irritation persists, get medical
advice/attention.[4]

 Inhalation: Move the person to fresh air and keep them comfortable for breathing.[4][5] Call a
poison center or doctor if you feel unwell.[6]

 Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[7]

Quantitative Data Summary

For quick reference, the key properties of 2-Bromofuran-3-carboxylic acid are summarized in
the table below.

Property Value

CAS Number 197846-05-2[1][2]

Molecular Formula CsHsBrOs[1][2]

Molecular Weight 190.98 g/mol [1][2]
Appearance Solid[1][2]

Melting Point 160-163 °C[1][2]

Storage Temperature 2-8°C[1][2]

Hazard Statements H315, H319, H335[1][2]
Storage Class 11 - Combustible Solids[1][2]

Disposal Protocol: A Step-by-Step Guide

The disposal of 2-Bromofuran-3-carboxylic acid must be handled as hazardous waste.
Improper disposal, such as discarding it in the regular trash or down the drain, can lead to
environmental contamination and potential legal ramifications.

Step 1: Waste Identification and Segregation
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All materials contaminated with 2-Bromofuran-3-carboxylic acid, including the pure
chemical, reaction byproducts, contaminated labware (e.g., filter paper, weighing boats), and
used PPE, must be treated as hazardous waste.

As a brominated organic compound, this waste should be segregated as halogenated
organic waste.[8]

Do not mix this waste with other waste streams, especially incompatible materials like strong
oxidizing agents, strong acids, or strong bases, unless explicitly permitted by your
institution's Environmental Health and Safety (EHS) department.[6][9]

Step 2: Waste Collection and Container Management

Collect waste in a designated, chemically compatible, and properly labeled hazardous waste
container. The container should have a tightly fitting cap to prevent leaks or the release of
vapors.[9][10]

The label on the waste container must clearly identify the contents, including the full
chemical name "2-Bromofuran-3-carboxylic acid" and its approximate concentration.[9]
The label should also include relevant hazard pictograms.

Store the waste container in a designated satellite accumulation area. This area should be a
well-ventilated, cool, and dry location, away from incompatible materials.[10]

Step 3: Spill Management

In the event of a spill:

Evacuate the immediate area and ensure proper ventilation.

Wear appropriate PPE, including respiratory protection if necessary.

Contain the spill using an inert absorbent material like sand, earth, or vermiculite.[4]

Carefully sweep or scoop up the absorbed material and place it in a sealed, labeled
container for disposal as hazardous waste.[6][11]
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o Clean the spill area thoroughly with a suitable solvent, and collect the cleaning materials as
hazardous waste.

e Decontaminate and launder all protective clothing and equipment before reuse.[4]
Step 4: Disposal of Empty Containers

o Empty containers that held 2-Bromofuran-3-carboxylic acid must be decontaminated
before being disposed of as non-hazardous waste.

» Triple-rinse the container with a suitable solvent that can dissolve the chemical.[12]

o Collect the rinsate (the solvent used for rinsing) as hazardous waste and add it to your
halogenated organic waste container.[12]

« After triple-rinsing, the container can typically be disposed of as regular laboratory glass or
plastic, but always check with your institution's EHS guidelines.[12]

Step 5: Arranging for Final Disposal

» Once the waste container is full, or if the waste has been accumulated for a year, it must be
disposed of.[12]

» Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to schedule a pickup.[10]

e Provide them with accurate and detailed information about the waste stream.

The final disposal method for halogenated organic waste is typically high-temperature
incineration at a licensed hazardous waste facility.[8][13]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-
Bromofuran-3-carboxylic acid.
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Caption: Disposal workflow for 2-Bromofuran-3-carboxylic acid.
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Disclaimer: This guide is intended for informational purposes and is based on general
principles of hazardous waste management. Always consult your institution's specific
Environmental Health and Safety (EHS) guidelines and comply with all local, state, and federal
regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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